6-(Furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-diene-14,18-dione

• IUPAC Name: 6-(furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-diene-14,18-dione
• InChI: InChI=1S/C26H30O5/c1-22(2)17(27)7-9-23(3)16-6-10-24(4)15(14-8-11-30-13-14)12-18-26(24,31-18)25(16,5)21(29)19(28)20(22)23/h7-9,11,13,15-16,18,28H,6,10,12H2,1-5H3
• InChI Key: OQMUOVSEPOBWMK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)C=CC2(C1=C(C(=O)C3(C2CCC4(C35C(O5)CC4C6=COC=C6)C)C)O)C)C
• Molecular Formula: C26H30O5
• Molecular Weight: 422.5 g/mol

Description

6-(Furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-diene-14,18-dione is a natural product found in Trichilia catigua and Toona ciliata with data available.

Scientific Research Applications

Structural Analysis and Derivative Studies

The compound is recognized for its structural complexity and relevance in derivative studies. The research focused on analyzing the crystal structure of a semi-synthetic derivative of cedrelone, a natural compound, which shares structural similarities with the specified compound. The study provided detailed insights into the orientation of the furan ring and the conformations of the compound's rings, contributing to the understanding of its structural properties and potential interactions in various applications (Devi, Rajan, Kumar, & Narasimhan, 2007).

Synthetic Methodologies and Chemical Transformations

Research in this area has explored novel methodologies for chemical transformations involving furan derivatives. For instance, the photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones and related compounds provided access to highly functionalized polyheterocyclic compounds, demonstrating the utility of the furan component in synthetic organic chemistry (Jin Zhang et al., 2017). Similarly, the synthesis and reactions of 3-trimethylsiloxy-1-(furan-3-yl)butadiene with dienophiles have been studied, revealing regio- and stereoselective formations of complex cyclic structures, indicating the compound's utility in the synthesis of intricate chemical structures (Mironov, Bagryanskaya, & Shults, 2016).

Advanced Material Synthesis

The compound's framework is conducive to the synthesis of advanced materials with potential applications in various industries. Research has been conducted on the synthesis of new polyhydroxylated structures, such as 8-oxabicyclo[3.2.1]octanes and 2,7-dioxatricyclo[4.2.1.03,8]nonanes, which serve as synthetic blocks for potential bioactive molecules. These studies demonstrate the compound's relevance in creating materials with potential therapeutic applications (Khlevin, Sosonyuk, Proskurnina, & Zefirov, 2012).

Complexation and Extraction Studies

The furan component's flexibility and reactivity make it ideal for complexation and extraction studies. For example, research on the synthesis of macrocyclic polyethers and polyether diesters and the preparation of their cationic complexes highlights the potential of furan derivatives in forming complex structures with metal cations, which could have implications in fields such as catalysis and materials science (Ertul, Bedük, Bayrakci, & Güler, 2008).